Cas no 14164-59-1 ((3Ar,8R,9R,9aR)-8-hydroxy-5,9-dimethyl-3-methylidene-3a,4,6,7,8,8a,9,9a-octahydrobenzo[f][1]benzofuran-2-one)

(3Ar,8R,9R,9aR)-8-hydroxy-5,9-dimethyl-3-methylidene-3a,4,6,7,8,8a,9,9a-octahydrobenzo[f][1]benzofuran-2-one structure
14164-59-1 structure
Product Name:(3Ar,8R,9R,9aR)-8-hydroxy-5,9-dimethyl-3-methylidene-3a,4,6,7,8,8a,9,9a-octahydrobenzo[f][1]benzofuran-2-one
CAS No:14164-59-1
Molecular Formula:C15H20O3
Molecular Weight:248.317504882813
CID:184413

(3Ar,8R,9R,9aR)-8-hydroxy-5,9-dimethyl-3-methylidene-3a,4,6,7,8,8a,9,9a-octahydrobenzo[f][1]benzofuran-2-one Properties

Names and Identifiers

    • Naphtho[2,3-b]furan-2(3H)-one,3a,4,6,7,8,8a,9,9a-octahydro-8-hydroxy-5,8a-dimethyl-3-methylene-,(3aR,8R,8aR,9aR)-
    • Ivangustin
    • Eudesma-4,11(13)-dien-12-oicacid, 1b,8b-dihydroxy-, g-lactone (8CI)
    • Naphtho[2,3-b]furan-2(3H)-one,3a,4,6,7,8,8a,9,9a-octahydro-8-hydroxy-5,8a-dimethyl-3-methylene-, [3aR-(3aa,8b,8ab,9aa)]-
    • (3aR,8R,8aR,9aR)-3a,4,6,7,8,8a,9,9a-Octahydro-8-hydroxy-5,8a-dimethyl-3-methylenenaphtho[2,3-b]furan-2(3H)-one
    • (3Ar,8R,9R,9aR)-8-hydroxy-5,9-dimethyl-3-methylidene-3a,4,6,7,8,8a,9,9a-octahydrobenzo[f][1]benzofur
    • Naphtho[2,3-b]furan-2(3H)-one, 3a,4,6,7,8,8a,9,9a-octahydro-8-hydroxy-5,8a-dimethyl-3-methylene-, (3aR,8R,8aR,9aR)-
    • InChIKey： BGEGQRAHHFWWJT-UHFFFAOYSA-N
    • Inchi： 1S/C15H20O3/c1-8-4-5-13(16)15(3)7-12-10(6-11(8)15)9(2)14(17)18-12/h10,12-13,16H,2,4-7H2,1,3H3
    • SMILES： CC1CCC(O)C2(C=1CC1C(=C)C(=O)OC1C2)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 0
  • Heavy Atom Count: 18
  • Complexity: 449
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Boiling Point: 429.9±45.0 °C(Predicted)
  • Solubility: Slightly soluble (4.7 g/l) (25 º C),
  • Color/Form: Powder
  • pka: 14.73±0.60(Predicted)
  • Density: 1.17±0.1 g/cm3(Predicted)

(3Ar,8R,9R,9aR)-8-hydroxy-5,9-dimethyl-3-methylidene-3a,4,6,7,8,8a,9,9a-octahydrobenzo[f][1]benzofuran-2-one Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AE66861-5mg
Ivangustin
 14164-59-1 ≥95%
5mg
 $777.00
Aaron
AR00A12X-50mg
Ivangustin
 14164-59-1 95%
50mg
 $2206.00
ChemFaces
CFN92599-10mg
Ivangustin
 14164-59-1 >=98%
10mg
 $268
TargetMol Chemicals
TN4340-5 mg
Ivangustin
 14164-59-1 98%
5mg
 ￥ 2,850
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
I83260-5mg
Ivangustin
 14164-59-1 ,HPLC≥95%
5mg
 ¥2948.0 2023-09-07

(3Ar,8R,9R,9aR)-8-hydroxy-5,9-dimethyl-3-methylidene-3a,4,6,7,8,8a,9,9a-octahydrobenzo[f][1]benzofuran-2-one Suppliers

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(3Ar,8R,9R,9aR)-8-hydroxy-5,9-dimethyl-3-methylidene-3a,4,6,7,8,8a,9,9a-octahydrobenzo[f][1]benzofuran-2-one Related Literature

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14164-59-1 ((3Ar,8R,9R,9aR)-8-hydroxy-5,9-dimethyl-3-methylidene-3a,4,6,7,8,8a,9,9a-octahydrobenzo[f][1]benzofuran-2-one) Related Products

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